N~1~-{4-[2-(3-hydroxyanilino)-1,3-thiazol-4-yl]phenyl}acetamide

• IUPAC Name: N-[4-[2-(3-hydroxyanilino)-1,3-thiazol-4-yl]phenyl]acetamide
• InChI: InChI=1S/C17H15N3O2S/c1-11(21)18-13-7-5-12(6-8-13)16-10-23-17(20-16)19-14-3-2-4-15(22)9-14/h2-10,22H,1H3,(H,18,21)(H,19,20)
• InChI Key: HNNGFKFHGIXOCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C2=CSC(=N2)NC3=CC(=CC=C3)O
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol

Description

N~1~-{4-[2-(3-hydroxyanilino)-1,3-thiazol-4-yl]phenyl}acetamide, also known as HTA-1, is a chemical compound that has been studied for its potential therapeutic applications.

Mechanism of Action

N~1~-{4-[2-(3-hydroxyanilino)-1,3-thiazol-4-yl]phenyl}acetamide is believed to act on multiple targets, including the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. It has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
N~1~-{4-[2-(3-hydroxyanilino)-1,3-thiazol-4-yl]phenyl}acetamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also demonstrated neuroprotective effects in animal models of neurodegenerative diseases. In addition, N~1~-{4-[2-(3-hydroxyanilino)-1,3-thiazol-4-yl]phenyl}acetamide has been shown to reduce inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of N~1~-{4-[2-(3-hydroxyanilino)-1,3-thiazol-4-yl]phenyl}acetamide is its potential as a therapeutic agent for cancer and neurodegenerative diseases. However, its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy. In addition, its synthesis method is complex and may limit its availability for research purposes.

Future Directions

Future research on N~1~-{4-[2-(3-hydroxyanilino)-1,3-thiazol-4-yl]phenyl}acetamide could focus on further elucidating its mechanism of action and therapeutic potential. In addition, studies could investigate its safety and efficacy in animal models and clinical trials. Other potential future directions could include exploring its use in combination with other therapeutic agents or developing more efficient synthesis methods.

Synthesis Methods

N~1~-{4-[2-(3-hydroxyanilino)-1,3-thiazol-4-yl]phenyl}acetamide can be synthesized through a multistep process involving the reaction of 3-hydroxyaniline with thioamide followed by coupling with 4-bromoacetophenone. The resulting product is then treated with sodium hydride and acetic anhydride to yield N~1~-{4-[2-(3-hydroxyanilino)-1,3-thiazol-4-yl]phenyl}acetamide.

Scientific Research Applications

N~1~-{4-[2-(3-hydroxyanilino)-1,3-thiazol-4-yl]phenyl}acetamide has been studied for its potential therapeutic applications in various fields, including cancer research, neuroprotection, and inflammation. It has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. In animal studies, N~1~-{4-[2-(3-hydroxyanilino)-1,3-thiazol-4-yl]phenyl}acetamide has demonstrated neuroprotective effects and reduced inflammation.